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Compound of Interest

Compound Name: Dodecyldimethylphosphine oxide

Cat. No.: B1221216

For Researchers, Scientists, and Drug Development Professionals

Dodecyldimethylphosphine oxide, a versatile organophosphorus compound, presents a
unique set of handling and safety considerations critical for laboratory and drug development
environments. This in-depth technical guide provides a comprehensive overview of its known
hazards, personal protective equipment protocols, emergency procedures, and disposal,
underpinned by established experimental safety testing guidelines. While specific quantitative
toxicity data for dodecyldimethylphosphine oxide is not readily available in the public
domain, this guide synthesizes the existing hazard classifications and expert recommendations
to ensure a robust safety framework.

Hazard Identification and Classification

Dodecyldimethylphosphine oxide is classified as a hazardous substance. The Globally
Harmonized System of Classification and Labelling of Chemicals (GHS) provides the following
classifications based on notifications to the ECHA C&L Inventory[1].

Table 1: GHS Hazard Classification for Dodecyldimethylphosphine Oxide[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1221216?utm_src=pdf-interest
https://www.benchchem.com/product/b1221216?utm_src=pdf-body
https://www.benchchem.com/product/b1221216?utm_src=pdf-body
https://www.benchchem.com/product/b1221216?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyldimethylphosphine-oxide
https://www.benchchem.com/product/b1221216?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyldimethylphosphine-oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L

Irritation irritation

Specific Target Organ Toxicity Category 3 (Respiratory tract H335: May cause respiratory

(Single Exposure) irritation) irritation

These classifications indicate that the primary hazards associated with
dodecyldimethylphosphine oxide are irritation to the skin, eyes, and respiratory system upon
direct contact or inhalation[1].

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe
handling.

Table 2: Physicochemical Properties of Dodecyldimethylphosphine Oxide[1][2]

Property Value

Molecular Formula C14H310P

Molecular Weight 246.37 g/mol

Appearance Colorless to pale yellow liquid

Soluble in organic solvents, limited solubility in

Solubility .
water

Stability Stable under a range of conditions

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory when handling
dodecyldimethylphosphine oxide to mitigate the risks of skin, eye, and respiratory irritation.

Table 3: Recommended Personal Protective Equipment
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Specification and

Body Part Equipment .
Rationale
Safety glasses with side )
) ) Prevents eye contact with
shields or chemical safety o )
_ liquid or aerosolized
goggles. A face shield may be ) )
Eyes/Face i N dodecyldimethylphosphine
required for larger quantities or ) )
) o oxide, which can cause
when there is a significant ) o
serious irritation[1].
splash hazard.
Protects the skin from direct
contact, which is known to
Chemical-resistant gloves cause irritation[1]. The choice
(e.g., Nitrile, Neoprene, or of glove material should be
Skin Butyl rubber). A lab coat or based on the specific

chemical-resistant apron

should also be worn.

operational conditions and
compatibility with the solvents
being used. Regular glove

changes are recommended.

Respiratory

Use in a well-ventilated area,
preferably within a chemical
fume hood. If a fume hood is
not available or if aerosol
generation is likely, a NIOSH-
approved respirator with an
appropriate cartridge for
organic vapors and

particulates should be used.

Minimizes the inhalation of
vapors or aerosols, which can
cause respiratory tract
irritation[1]. The selection of a
respirator should be part of a
comprehensive respiratory

protection program.

Safe Handling and Storage

Adherence to strict handling and storage protocols is essential for maintaining a safe laboratory

environment.

e Handling:
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o Always handle dodecyldimethylphosphine oxide within a well-ventilated area, such as a
chemical fume hood.

o Avoid direct contact with skin, eyes, and clothing.
o Prevent the formation of aerosols.
o Use appropriate tools and techniques to minimize the risk of spills.

o Wash hands thoroughly after handling.

o Storage:
o Store in a tightly sealed, clearly labeled container.
o Keep in a cool, dry, and well-ventilated area.
o Store away from incompatible materials such as strong oxidizing agents and acids.

Emergency Procedures

In the event of an emergency, a clear and practiced response plan is crucial.

First Aid Measures

Table 4: First Aid Procedures for Dodecyldimethylphosphine Oxide Exposure
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Exposure Route First Aid Instructions

Move the affected person to fresh air. If
Inhalation breathing is difficult, provide oxygen. Seek

immediate medical attention.

Immediately remove contaminated clothing.
_ Wash the affected area with copious amounts of
Skin Contact )
soap and water for at least 15 minutes. Seek

medical attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Spill and Leak Procedures

A minor spill of dodecyldimethylphosphine oxide can be managed by trained personnel with
the appropriate PPE and spill kits. For major spills, evacuate the area and contact emergency
services.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Unseen: A Technical Guide to the Safe
Handling of Dodecyldimethylphosphine Oxide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1221216#dodecyldimethylphosphine-oxide-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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